Cas no 99246-99-8 (5-hydroxy-3-methyl-2-Benzofurancarboxylic acid)

5-hydroxy-3-methyl-2-Benzofurancarboxylic acid structure
99246-99-8 structure
Product Name:5-hydroxy-3-methyl-2-Benzofurancarboxylic acid
CAS No:99246-99-8
MF:C10H8O4
MW:192.168123245239
CID:2107810
PubChem ID:14579217
Update Time:2025-04-21

5-hydroxy-3-methyl-2-Benzofurancarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-hydroxy-3-methyl-2-Benzofurancarboxylic acid
    • FMHWXKPNZSRSGS-UHFFFAOYSA-N
    • 99246-99-8
    • methyl 5-hydroxybenzofuran-2-carboxylic acid
    • DA-19908
    • SCHEMBL5287590
    • Inchi: 1S/C10H8O4/c1-5-7-4-6(11)2-3-8(7)14-9(5)10(12)13/h2-4,11H,1H3,(H,12,13)
    • InChI Key: FMHWXKPNZSRSGS-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O)=C(C)C2C=C(C=CC1=2)O

Computed Properties

  • Exact Mass: 192.04225873Da
  • Monoisotopic Mass: 192.04225873Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 70.7Ų
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd